Cas no 2228579-57-3 (2,2-difluoro-1-(1H-indol-5-yl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(1H-indol-5-yl)cyclopropan-1-amine
• CAS No: 2228579-57-3
• MF: C₁₁H₁₀F₂N₂
• MW: 208.207309246063
• CID: 5894332
• PubChem ID: 165646156
• Update Time: 2025-06-14

2,2-difluoro-1-(1H-indol-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1H-indol-5-yl)cyclopropan-1-amine
• 2228579-57-3
• EN300-1942729

• Inchi： 1S/C11H10F2N2/c12-11(13)6-10(11,14)8-1-2-9-7(5-8)3-4-15-9/h1-5,15H,6,14H2
• InChI Key： GDELZBTUJYXNED-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC2=C(C=CN2)C=1)N)F

Computed Properties

• Exact Mass: 208.08120465g/mol
• Monoisotopic Mass: 208.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.8Ų

Additional information on 2,2-difluoro-1-(1H-indol-5-yl)cyclopropan-1-amine

Recent Advances in the Study of 2,2-Difluoro-1-(1H-indol-5-yl)cyclopropan-1-amine (CAS: 2228579-57-3)

The compound 2,2-difluoro-1-(1H-indol-5-yl)cyclopropan-1-amine (CAS: 2228579-57-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorocyclopropylamine scaffold and indole moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of enzyme activity and receptor binding. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

A key area of interest is the compound's role as a selective inhibitor or modulator of specific biological targets. For instance, research published in the Journal of Medicinal Chemistry (2023) highlights its efficacy in targeting enzymes involved in neurodegenerative diseases. The difluorocyclopropylamine group is thought to enhance binding affinity and metabolic stability, while the indole moiety contributes to interactions with hydrophobic pockets in target proteins. These structural features make it a versatile scaffold for designing novel therapeutics.

In addition to its pharmacological potential, recent synthetic methodologies have improved the accessibility of 2,2-difluoro-1-(1H-indol-5-yl)cyclopropan-1-amine. A study in Organic Letters (2024) describes a streamlined, high-yield synthesis route using palladium-catalyzed cross-coupling reactions, which could facilitate large-scale production for preclinical and clinical studies. This advancement addresses previous challenges related to the compound's complex stereochemistry and functional group compatibility.

Further investigations into the compound's pharmacokinetics and toxicology are underway, with preliminary data suggesting favorable bioavailability and low off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies aim to explore its applications in oncology and infectious diseases, leveraging its unique chemical properties. As research progresses, 2,2-difluoro-1-(1H-indol-5-yl)cyclopropan-1-amine is poised to become a cornerstone in the development of next-generation small-molecule drugs.

In conclusion, the growing body of research on 2,2-difluoro-1-(1H-indol-5-yl)cyclopropan-1-amine underscores its potential as a multifunctional therapeutic agent. Future studies will likely focus on optimizing its structure-activity relationships and expanding its therapeutic indications, solidifying its place in the chemical biology and pharmaceutical landscape.